Dibenz[c,h]acridinium, 14-(4-ethoxy-4-oxobutyl)-5,6,8,9-tetrahydro-7-phenyl-, 1,1,1-trifluoromethanesulfonate (1:1)

• IUPAC Name: ethyl 4-(13-phenyl-2-azoniapentacyclo[12.8.0.03,12.04,9.017,22]docosa-1,3(12),4,6,8,13,17,19,21-nonaen-2-yl)butanoate;trifluoromethanesulfonate
• InChI: InChI=1S/C33H32NO2.CHF3O3S/c1-2-36-30(35)17-10-22-34-32-26-15-8-6-11-23(26)18-20-28(32)31(25-13-4-3-5-14-25)29-21-19-24-12-7-9-16-27(24)33(29)34;2-1(3,4)8(5,6)7/h3-9,11-16H,2,10,17-22H2,1H3;(H,5,6,7)/q+1;/p-1
• InChI Key: HJIMOSSPGOOLNV-UHFFFAOYSA-M
• Canonical SMILES: CCOC(=O)CCC[N+]1=C2C(=C(C3=C1C4=CC=CC=C4CC3)C5=CC=CC=C5)CCC6=CC=CC=C62.C(F)(F)(F)S(=O)(=O)[O-]
• Molecular Formula: C34H32F3NO5S
• Molecular Weight: 623.7 g/mol

Description

The compound is a derivative of dibenzo[b,f][1,4]oxazepine, which is a tricyclic compound that has been of interest due to its presence in many physiologically active compounds. The specific derivative you mentioned has additional functional groups, including an ethoxy group and a phenyl group.

Mechanism of Action

The mechanism of action of this compound is not clear without additional context. If it’s intended for use as a drug, the mechanism would depend on the specific biological target. Dibenzo[b,f][1,4]oxazepine derivatives have been found to have a range of pharmacological activities.